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Compound of Interest

Compound Name: Matairesinol-d6

Cat. No.: B12416024 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Matairesinol-d6, a deuterated analog of

the plant lignan Matairesinol, for its application in preclinical studies. This document outlines

potential suppliers, typical quality specifications, experimental protocols for its use as an

internal standard, and a summary of the signaling pathways influenced by its non-deuterated

counterpart.

Sourcing Matairesinol-d6 for Preclinical Research
The selection of a reliable supplier for isotopically labeled compounds is paramount for the

integrity and reproducibility of preclinical research. Matairesinol-d6 is available from several

reputable suppliers specializing in research chemicals and stable isotope-labeled compounds.

While obtaining specific batch-to-batch Certificates of Analysis (CoA) requires direct inquiry, the

following suppliers are established providers of Matairesinol-d6.

Table 1: Potential Suppliers of Matairesinol-d6
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Supplier Product Name CAS Number
Molecular
Formula

Notes

Clearsynth
rac Matairesinol-

d6
1346600-02-9 C₂₀H₁₆D₆O₆

Offers a range of

stable isotopes

and reference

standards.

Santa Cruz

Biotechnology

rac Matairesinol-

d6

120409-94-1

(unlabeled)
C₂₀H₁₆D₆O₆

Provides

biochemicals for

research

purposes.

BOC Sciences
rac-Matairesinol-

[d6]
1346600-02-9 C₂₀H₁₆D₆O₆

A supplier of a

wide range of

chemicals for

research and

development.

Quality Specifications and Data Presentation
For use as an internal standard in quantitative bioanalysis, high chemical and isotopic purity of

Matairesinol-d6 is crucial. While specific Certificates of Analysis should be requested from the

supplier prior to purchase, typical specifications for high-quality deuterated standards are

presented below. These values are based on general industry standards for such compounds

used in LC-MS applications[1].

Table 2: Typical Quantitative Specifications for Matairesinol-d6

Parameter Typical Specification Analytical Method

Chemical Purity >99%
High-Performance Liquid

Chromatography (HPLC)

Isotopic Enrichment ≥98%

Mass Spectrometry (MS),

Nuclear Magnetic Resonance

(NMR)

Deuterium Incorporation 6 Deuterium Atoms Mass Spectrometry (MS)
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Experimental Protocols
The primary application of Matairesinol-d6 in preclinical studies is as an internal standard for

the accurate quantification of Matairesinol in biological matrices using liquid chromatography-

mass spectrometry (LC-MS).

General Workflow for a Preclinical Pharmacokinetic
Study
The following diagram illustrates a typical workflow for a preclinical pharmacokinetic study

utilizing Matairesinol-d6.
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Study Preparation

In-Vivo Experiment

Sample Analysis

Data Interpretation

Acquire Matairesinol-d6 and Matairesinol

Prepare Stock and Working Solutions

Develop and Validate LC-MS/MS Method

LC-MS/MS Analysis

Administer Matairesinol to Animal Models

Collect Biological Samples (e.g., Plasma, Tissue)

Spike Samples with Matairesinol-d6 (Internal Standard)

Sample Preparation (e.g., Protein Precipitation, SPE)

Quantify Matairesinol Concentration

Pharmacokinetic Modeling and Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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